Cas no 885957-09-5 (2,3-difluorobenzene-1-carboximidamide)

• Product Name: 2,3-difluorobenzene-1-carboximidamide
• CAS No: 885957-09-5
• MF: C₇H₆F₂N₂
• MW: 156.132748126984
• MDL: MFCD05662970
• CID: 891977
• PubChem ID: 3266370
• Update Time: 2025-11-02

2,3-difluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,3-DIFLUORO-BENZAMIDINE
• 2,3-difluorobenzenecarboximidamide
• 2,3-difluorobenzene-1-carboximidamide
• DTXSID00390832
• SCHEMBL3555860
• SB39596
• EN300-1847419
• AKOS006294403
• 885957-09-5
• 2,3-difluorobenzamidine

• MDL： MFCD05662970
• Inchi： 1S/C7H6F2N2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H3,10,11)
• InChI Key： PURKPCSWBVOSQH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(=N)N)F

Computed Properties

• Exact Mass: 156.05000
• Monoisotopic Mass: 156.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.87000
• LogP: 2.04890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,3-difluorobenzene-1-carboximidamide

Comprehensive Analysis of 2,3-Difluorobenzene-1-carboximidamide (CAS No. 885957-09-5): Properties, Applications, and Research Insights

2,3-Difluorobenzene-1-carboximidamide (CAS No. 885957-09-5) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This benzene derivative features a carboximidamide functional group, which enhances its reactivity and utility in synthetic chemistry. The presence of fluorine atoms at the 2 and 3 positions of the benzene ring further modifies its electronic properties, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2,3-difluorobenzene-1-carboximidamide has surged due to their unique physicochemical properties. Researchers are particularly interested in how fluorine substitution influences molecular interactions, a topic frequently searched in AI-driven drug discovery platforms. This compound’s structural versatility aligns with trends in small-molecule therapeutics and precision agriculture, addressing user queries about sustainable chemical synthesis and green chemistry.

The synthesis of CAS No. 885957-09-5 typically involves multi-step reactions, including nitrile reduction or amidine formation, as discussed in peer-reviewed journals. Its high purity (>98%) is critical for applications in medicinal chemistry, where it serves as a precursor for kinase inhibitors and antimicrobial agents. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its identity, a detail often sought by professionals in pharmaceutical quality control.

From an industrial perspective, 2,3-difluorobenzene-1-carboximidamide is gaining traction in crop protection formulations. Its fluorine-rich structure enhances bioavailability, a feature highlighted in agrochemical optimization studies. This aligns with growing searches for eco-friendly pesticides and low-residue solutions in agriculture. Notably, its metabolic stability makes it a candidate for next-generation herbicides, a hot topic in sustainable farming forums.

Safety and handling of CAS No. 885957-09-5 adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling, a point emphasized in chemical safety databases. Storage conditions (typically 2–8°C under inert atmosphere) ensure stability, addressing common queries about long-term compound preservation in research facilities.

Innovative applications of this compound extend to material science, where its aromatic core contributes to organic electronics development. Recent patents describe its use in OLED precursors, resonating with searches for energy-efficient display technologies. The compound’s electron-withdrawing properties due to fluorine atoms are key to tuning charge transport in semiconductors.

In conclusion, 2,3-difluorobenzene-1-carboximidamide exemplifies the intersection of fluorine chemistry and applied sciences. Its multidisciplinary relevance—from drug discovery to smart materials—positions it as a compound of enduring interest. As computational chemistry tools advance, predicting its structure-activity relationships will likely dominate future research, answering prevalent questions about rational molecular design.